2-(2-{4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzylidene}hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide

• Molecular Formula: C28H30N4O6
• Molecular Weight: 518.6 g/mol
• IUPAC Name: N//'-[(E)-[3-methoxy-4-[2-oxo-2-(2,4,6-trimethylanilino)ethoxy]phenyl]methylideneamino]-N-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C28H30N4O6/c1-17-11-18(2)26(19(3)12-17)31-25(33)16-38-23-10-9-20(13-24(23)37-5)15-29-32-28(35)27(34)30-21-7-6-8-22(14-21)36-4/h6-15H,16H2,1-5H3,(H,30,34)(H,31,33)(H,32,35)/b29-15+
• InChI Key: GZZATRMWTKJBBY-WKULSOCRSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=C(C=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC(=CC=C3)OC)OC)C
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=C(C=C(C=C2)C=NNC(=O)C(=O)NC3=CC(=CC=C3)OC)OC)C

Description

2-(2-{4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzylidene}hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide is a chemical compound with potential applications in scientific research. It is a hydrazone derivative of 2-oxoacetamide, which has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-{4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzylidene}hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. It may also have potential as a neuroprotective agent and as a treatment for metabolic disorders.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its potential as a therapeutic agent for various conditions. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on 2-(2-{4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzylidene}hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential as a therapeutic agent for various conditions, including cancer, infectious diseases, and metabolic disorders. Additionally, research could focus on optimizing the synthesis method and improving the compound's efficacy and safety.

Synthesis Methods

The synthesis of 2-(2-{4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzylidene}hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide involves the reaction of 2-hydrazinyl-N-(3-methoxyphenyl)acetamide with 4-[2-(mesitylamino)-2-oxoethoxy]-3-methoxybenzaldehyde in the presence of a suitable catalyst. The product is then isolated and purified using standard techniques.

Scientific Research Applications

This compound has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-inflammatory, antitumor, and antimicrobial properties. It may also have potential as a therapeutic agent for the treatment of cancer, infectious diseases, and other conditions.